Cas no 80-41-1 (2-Chloroethyl 4-methylbenzenesulfonate)

2-Chloroethyl 4-methylbenzenesulfonate is a versatile organic compound characterized by its aromatic sulfonic acid group and chlorinated alkyl chain. This compound offers excellent solubility in organic solvents, making it suitable for various synthetic applications. Its structural properties facilitate efficient reactions, particularly in the synthesis of pharmaceuticals and agrochemicals, due to its compatibility with various reagents and catalysts.
2-Chloroethyl 4-methylbenzenesulfonate structure
80-41-1 structure
Product Name:2-Chloroethyl 4-methylbenzenesulfonate
CAS No:80-41-1
MF:C9H11ClO3S
MW:234.699840784073
MDL:MFCD00000970
CID:81694
PubChem ID:24846792
Update Time:2025-06-18

2-Chloroethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-Chloroethyl 4-methylbenzenesulfonate
    • 2-Chloroethyl p-toluenesulphonate
    • 2-chloroethyl para-toluenesulfonate
    • p-Toluenesulphonic acid 2-chloroethyl ester
    • 4-Toluenesulfonic acid 2-chloroethyl ester
    • 2-Chloroethyl p-Toluenesulfonate
    • 2-Chloroethyl-p-toluenesulfonate
    • p-Toluenesulfonic Acid 2-Chloroethyl Ester
    • 2-Chloro-1-(p-toluenesulfonyl)ethane
    • 2-Chloroethanol p-toluenesulfonate
    • 2-Chloroethanol tosylate
    • 2-Chloroethyl tosylate
    • 2-Chloroethyl p-tosylate
    • 2-Tosyloxyethyl chloride
    • p-Toluenesulfonic acid, 2-chloroethyl ester
    • Ethanol, 2-chloro-, 4-methylbenzenesulfonate
    • 2-(p-Toluenesulfonyloxy)ethyl chloride
    • p-Toluenesulfonic acid-2-chloroethyl ester
    • beta-Chloroethyl p-toluenesulfonate
    • 2-Chloroethyl toluene-4-sulphonate
    • 2
    • NSC 6079
    • 2-Chloroethyl p-toluene sulfonate
    • 4-methyl-benzenesulfonic acid 2-chloro-ethyl ester
    • 2-chloroethyl 4-methylbenzene-1-sulfonate
    • SCHEMBL263231
    • 2-CHLOROETHYLP-TOLUENESULFONATE
    • Ethanol, 2-chloro-, 1-(4-methylbenzenesulfonate)
    • 2-chloroethyl-paratoluenesulfonate
    • D71096
    • CS-0130585
    • p-toluenesulfonic acid-beta-chloroethylester
    • A839904
    • p-Toluenesulfonic acid, .beta.-chloroethyl ester
    • beta-Chloroethylester kyseliny p-toluensulfonove [Czech]
    • NSC6079
    • SY048380
    • Ethanol, 2-chloro-, p-toluenesulfonate
    • 4-11-00-00249 (Beilstein Handbook Reference)
    • 2-chloroethyl-p-toluene-sulfonate
    • 2-chloro ethanol tosylate
    • 2-CHLOROETHYL 4-TOLUENESULFONATE
    • 2-Chloroethyl p-toluenesulfonate, 97%
    • ZXNMIUJDTOMBPV-UHFFFAOYSA-
    • FT-0619529
    • NSC-6079
    • 80-41-1
    • DTXSID20883256
    • 2-Chloroethyl 4-methylbenzenesulfonate #
    • .beta.-Chloroethyl p-toluenesulfonate
    • .beta.-Chloroethylester kyseliny p-toluensulfonove
    • CHEMBL166116
    • beta-Chloroethylester kyseliny p-toluensulfonove
    • 2-Chlorethylester kyseliny p-toluensulfonove
    • 2-chloroethyl p-toluensulphonate
    • (2-chloro-ethyl) toluene-4-sulphonate
    • 2-Chloroethanol 4-methylbenzenesulfonate
    • toluene-4-sulfonic acid 2-chloroethyl ester
    • p-TOLUENESULFONIC ACID, beta-CHLOROETHYL ESTER
    • beta-CHLOROETHYL-p-TOLUENE SULFONATE
    • beta-chloroethyl p-toluenesulphonate
    • MFCD00000970
    • MS-20213
    • 1-chloro-2-p-toluenesulfonyloxyethane
    • 2-chloroethyl-p-toluene sulfonate
    • chloroethyl-tosylate
    • AI3-02279
    • chloroethyl tosylate
    • NS00041075
    • 2-chloroethyl-p-toluenesulphonate
    • EINECS 201-277-2
    • WLN: G2OSWR D1
    • Toluene-4-sulfonic acid 2-chloro-ethyl ester
    • chloroethyltosylate
    • 1-chloro-2-tosyloxyethane
    • 2-Chlorethylester kyseliny p-toluensulfonove [Czech]
    • 2-chloroethyl-p-toluensulfonate
    • InChI=1/C9H11ClO3S/c1-8-2-4-9(5-3-8)14(11,12)13-7-6-10/h2-5H,6-7H2,1H3
    • C2380
    • BRN 1968816
    • AKOS005258286
    • Ethanol, 2-chloro-, 4-methylbenzenesulfonate (9CI)
    • Ethanol, 2-chloro-, p-toluenesulfonate (6CI, 7CI, 8CI)
    • β-Chloroethyl p-toluenesulfonate
    • β-Chloroethyl tosylate
    • DB-020931
    • MDL: MFCD00000970
    • Inchi: 1S/C9H11ClO3S/c1-8-2-4-9(5-3-8)14(11,12)13-7-6-10/h2-5H,6-7H2,1H3
    • InChI Key: ZXNMIUJDTOMBPV-UHFFFAOYSA-N
    • SMILES: O=S(C1C=CC(C)=CC=1)(OCCCl)=O
    • BRN: 1968816

Computed Properties

  • Exact Mass: 234.01200
  • Monoisotopic Mass: 234.011743
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.294 g/mL at 25 °C(lit.)
  • Melting Point: 157-161 ºC
  • Boiling Point: 153 °C/0.3 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.529(lit.)
  • PSA: 51.75000
  • LogP: 3.01990
  • Solubility: Insoluble in water, soluble in benzene

2-Chloroethyl 4-methylbenzenesulfonate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264-P270-P301+P312+P330-P305+P351+P338+P337+P313-P501
  • Hazardous Material transportation number:2810
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S23; S36/37/39
  • RTECS:XT6475000
  • Hazardous Material Identification: Xn
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R22
  • HazardClass:6.1
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:2-8°C

2-Chloroethyl 4-methylbenzenesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019089289-500g
2-Chloroethyl 4-methylbenzenesulfonate
80-41-1 97%
500g
$408.04 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153676-25G
2-Chloroethyl 4-methylbenzenesulfonate
80-41-1 >98.0%(GC)
25g
¥418.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153676-100G
2-Chloroethyl 4-methylbenzenesulfonate
80-41-1 >98.0%(GC)
100g
¥1359.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153676-500g
2-Chloroethyl 4-methylbenzenesulfonate
80-41-1 >98.0%(GC)
500g
¥4686.90 2023-09-03
Chemenu
CM304836-500g
2-Chloroethyl 4-methylbenzenesulfonate
80-41-1 95+%
500g
$378 2021-06-16
Chemenu
CM304836-500g
2-Chloroethyl 4-methylbenzenesulfonate
80-41-1 95+%
500g
$378 2022-06-10
Apollo Scientific
OR480570-100g
2-Chloroethyl p-toluenesulfonate
80-41-1 97%
100g
£170.00 2025-02-20
Apollo Scientific
OR480570-500g
2-Chloroethyl p-toluenesulfonate
80-41-1 97%
500g
£279.00 2023-09-02
TRC
C363215-1g
2-Chloroethyl 4-methylbenzenesulfonate
80-41-1
1g
$ 57.00 2023-09-08
TRC
C363215-5g
2-Chloroethyl 4-methylbenzenesulfonate
80-41-1
5g
$ 63.00 2023-09-08

2-Chloroethyl 4-methylbenzenesulfonate Production Method

Production Method 1

Reaction Conditions
Reference
Introduction of the chloroethyl group into phenols, alcohols, and amino compounds
Clemo, Geo. R.; et al, Journal of the Chemical Society, 1922, 121, 642-9

Production Method 2

Reaction Conditions
1.1 Reagents: Chlorine
Reference
Participation of sulfonate anions in the electrophilic addition of halogens to olefins
Zefirov, N. S.; et al, Zhurnal Organicheskoi Khimii, 1984, 20(2), 233-42

Production Method 3

Reaction Conditions
1.1 Reagents: Acetic acid ,  Iodobenzene diacetate Solvents: Dichloromethane ;  15 min, rt
Reference
Rapid transformation of sulfinate salts into sulfonates promoted by a hypervalent iodine(III) reagent
Deruer, Elsa; et al, Beilstein Journal of Organic Chemistry, 2018, 14, 1203-1207

Production Method 4

Reaction Conditions
Reference
Western chemistry comes to Japan. A historical account
Shiihara, Isao; et al, Chemical & Engineering News, 1988, 66(44), 26-32

Production Method 5

Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide
Reference
Homogeneous nucleophile exchange. 2. Silver-free, direct synthesis of primary alkyl sulfonates from alkyl halides
Hahn, Roger C.; et al, Journal of Organic Chemistry, 1988, 53(24), 5783-5

2-Chloroethyl 4-methylbenzenesulfonate Raw materials

2-Chloroethyl 4-methylbenzenesulfonate Preparation Products

Additional information on 2-Chloroethyl 4-methylbenzenesulfonate

2-Chloroethyl 4-Methylbenzenesulfonate (CAS No. 80-41-1): An Overview

2-Chloroethyl 4-methylbenzenesulfonate (CAS No. 80-41-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-chloroethyl p-toluenesulfonate, is characterized by its unique chemical structure and properties, making it a valuable reagent in various synthetic processes and applications.

The molecular formula of 2-chloroethyl 4-methylbenzenesulfonate is C9H11ClO3S, and its molecular weight is approximately 236.69 g/mol. The compound consists of a chloroethyl group attached to a p-toluenesulfonyl moiety, which imparts specific reactivity and functional properties. The presence of the sulfonate group enhances the compound's solubility in polar solvents, making it suitable for a wide range of chemical reactions.

In recent years, 2-chloroethyl 4-methylbenzenesulfonate has been extensively studied for its applications in organic synthesis, particularly as a leaving group in nucleophilic substitution reactions. Its high reactivity and stability under various reaction conditions make it an ideal candidate for the synthesis of complex molecules and intermediates. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of 2-chloroethyl 4-methylbenzenesulfonate in the efficient synthesis of substituted pyridines, which are important building blocks in pharmaceuticals and agrochemicals.

Beyond its synthetic utility, 2-chloroethyl 4-methylbenzenesulfonate has also shown promise in biological research. Researchers have explored its potential as a prodrug precursor, where it can be selectively cleaved by specific enzymes to release active therapeutic agents. This approach has been particularly useful in developing targeted drug delivery systems that minimize side effects and enhance therapeutic efficacy. A recent review in the Bioorganic & Medicinal Chemistry Letters highlighted several examples where 2-chloroethyl 4-methylbenzenesulfonate-based prodrugs were used to improve the pharmacokinetic properties of various drugs.

The environmental impact of 2-chloroethyl 4-methylbenzenesulfonate has also been a subject of interest. Studies have investigated its biodegradability and potential for accumulation in ecosystems. While initial findings suggest that the compound is relatively stable under environmental conditions, ongoing research aims to develop more sustainable synthetic methods that minimize environmental footprint. A notable study published in the Journal of Environmental Science and Health reported on the biodegradation pathways of 2-chloroethyl 4-methylbenzenesulfonate, providing valuable insights into its fate and behavior in natural environments.

In the pharmaceutical industry, 2-chloroethyl 4-methylbenzenesulfonate has found applications in drug discovery and development. Its ability to serve as a versatile leaving group has facilitated the synthesis of novel compounds with potential therapeutic value. For example, researchers at a leading pharmaceutical company have utilized this compound to develop new antiviral agents that target specific viral enzymes. The results from preclinical studies have been promising, with several compounds showing potent antiviral activity against a range of pathogens.

The safety profile of 2-chloroethyl 4-methylbenzenesulfonate is another critical aspect that has been extensively evaluated. Toxicological studies have provided valuable data on its potential health effects and safe handling practices. These studies have generally concluded that while the compound should be handled with care due to its reactivity, it does not pose significant health risks when used under appropriate conditions. Guidelines for safe handling and storage are widely available and should be strictly followed to ensure workplace safety.

In conclusion, 2-chloroethyl 4-methylbenzenesulfonate (CAS No. 80-41-1) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical properties make it an indispensable reagent in synthetic processes, while its potential as a prodrug precursor opens up new avenues for drug development. Ongoing research continues to uncover new uses and improve our understanding of this important compound, solidifying its position as a valuable tool in scientific and industrial settings.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk